Cas no 25447-33-0 (Triammonium phosphate trihydrate)

• Product Name: Triammonium phosphate trihydrate
• CAS No: 25447-33-0
• MF: H₁₈N₃O₇P
• MW: 203.132581233978
• MDL: MFCD00151223
• CID: 52727
• Update Time: 2025-04-18

Triammonium phosphate trihydrate Chemical and Physical Properties

Names and Identifiers

• Triammonium phosphate trihydrate
• AMMONIUM PHOSPHATE TRIBASIC
• AMMONIUM PHOSPHATE TRIBASIC TRIHYDRATE
• AMMONIUM PHOSPHATE TRIHYDRATE
• TRI-AMMONIUM PHOSPHATE TRIHYDRATE
• Ammonium ortho-phoshphate
• Phosphoric acid, triammonium salt, trihydrate
• Phosphoric acid triammonium salt monohydrate
• Triammonium phosphat
• triazanium,phosphate,trihydrate
• Ammonium phosphate
• AMMoniuM phosphatedi basic
• Phosphoric acid,triammonium salt (8CI,9CI)
• Triammonium orthophosphate
• Triammonium phosphate ((NH4)3PO4)
• Tribasic ammoniumphosphate

• MDL： MFCD00151223
• Inchi： 1S/3H3N.H3O4P.3H2O/c;;;1-5(2,3)4;;;/h3*1H3;(H3,1,2,3,4);3*1H2
• InChI Key： DDXPLCBTGWFAIG-UHFFFAOYSA-N
• SMILES： P(=O)([O-])([O-])[O-].O.O.O.[NH4+].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 203.08800
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 123.75000
• LogP: 1.32170

Triammonium phosphate trihydrate Security Information

• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt